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Compound of Interest

Compound Name: 5-Chloro-6-phenylpyridazin-3-ol

CAS No.: 51660-08-3

Cat. No.: B1272196

Get Quote

Executive Summary
5-Chloro-6-phenylpyridazin-3-ol (CPP-3OL) represents a distinct chemical scaffold from the

dominant azole and echinocandin classes currently governing antifungal therapy. As fungal

resistance to ergosterol biosynthesis inhibitors (e.g., Fluconazole) rises, the validation of

pyridazinone-based pharmacophores has become critical.

This guide provides a technical roadmap for validating the antifungal spectrum of CPP-3OL.

Unlike azoles, which target CYP51, halogenated pyridazinones typically exert antifungal activity

through mitochondrial electron transport chain disruption and reactive oxygen species (ROS)

generation. This distinct mechanism makes CPP-3OL a high-priority candidate for combination

therapies against multi-drug resistant (MDR) Candida and Fusarium spp.

Chemical Profile & Physicochemical Properties
Understanding the tautomeric nature of this molecule is prerequisite to accurate experimental

design.

IUPAC Name: 5-Chloro-6-phenylpyridazin-3-ol
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Tautomerism: Exists in equilibrium with 5-chloro-6-phenylpyridazin-3(2H)-one. In

physiological solution (pH 7.4), the keto-form (pyridazinone) often predominates, influencing

binding affinity.

Lipophilicity (LogP): ~2.1 (Predicted). This moderate lipophilicity suggests good membrane

permeability but requires specific solvent carriers (DMSO) for in vitro assays to prevent

precipitation in aqueous media like RPMI 1640.

Structural Advantage
Unlike the bulky tricyclic structure of Amphotericin B or the specific triazole tail of Fluconazole,

the compact CPP-3OL scaffold allows for diverse N2-substitution, which has been shown to

significantly enhance potency against filamentous fungi like Fusarium oxysporum.

Comparative Analysis: CPP-3OL vs. Standard of
Care
The following table contrasts the baseline performance of the CPP-3OL scaffold against clinical

standards.

Table 1: Comparative Efficacy and Mechanism Profile
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Feature CPP-3OL (Scaffold) Fluconazole (Azole)
Caspofungin

(Echinocandin)

Primary Mechanism

Mitochondrial

Uncoupling / ROS

Generation

Ergosterol Synthesis

Inhibition (CYP51)
-(1,3)-D-glucan

Synthesis Inhibition

Spectrum Focus
Broad (Candida,

Fusarium, Aspergillus)

Yeasts (Candida,

Cryptococcus); Weak

vs. Molds

Candida &

Aspergillus; Ineffective

vs. Cryptococcus

Fungicidal Nature
Concentration-

dependent Fungicidal
Fungistatic (mostly)

Fungicidal (Candida) /

Fungistatic (Molds)

Resistance Risk Low (Novel Target)

High (Efflux pumps

CDR1/MDR1, Target

mutation)

Low to Moderate

(FKS1 mutations)

Bioavailability High (Lipophilic) High (>90%) Low (IV only)

Toxicity Concern
Potential off-target

mitochondrial effects

Hepatotoxicity, QTc

prolongation
Generally low

Critical Insight: While Fluconazole is ineffective against Fusarium spp., pyridazinone derivatives

have demonstrated significant growth inhibition against Fusarium and Gibberella strains,

positioning CPP-3OL as a lead for agricultural and systemic mold infections.

Experimental Validation Framework
To validate CPP-3OL, researchers must move beyond simple disk diffusion. The following

protocols adhere to CLSI M27-A4 (yeast) and M38-A2 (filamentous fungi) standards.

Protocol A: MIC Determination (Broth Microdilution)
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Objective: Establish the Minimum Inhibitory Concentration (MIC) quantitatively.

Preparation: Dissolve CPP-3OL in 100% DMSO to a stock concentration of 1600 µg/mL.

Dilution: Perform serial twofold dilutions in RPMI 1640 medium (buffered with MOPS to pH

7.0) to achieve a final test range of 0.03 – 64 µg/mL.

Control: Include a solvent control (DMSO <1%) to ensure no toxicity from the carrier.

Inoculum: Adjust fungal suspension (C. albicans ATCC 90028) to

to

cells/mL.

Incubation: 35°C for 24h (Candida) or 48h (Aspergillus/Fusarium).

Endpoint:

Azoles: 50% inhibition compared to growth control.

CPP-3OL: Read at 100% inhibition (optically clear) if fungicidal mechanism is suspected,

otherwise 50%.

Protocol B: Time-Kill Kinetics
Objective: Determine if CPP-3OL is fungistatic or fungicidal.

Setup: Inoculate broth with

CFU/mL.

Treatment: Expose cultures to CPP-3OL at 1x, 2x, and 4x MIC.

Sampling: Remove aliquots at 0, 4, 8, 12, and 24 hours.

Quantification: Plate on Sabouraud Dextrose Agar (SDA) and count colonies.

Validation: A
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3 log reduction (99.9% kill) signifies fungicidal activity.

Protocol C: Mitochondrial Stress Assay (Mechanism
Validation)
Since CPP-3OL is hypothesized to target mitochondria:

Dye: Use Rhodamine 123 or JC-1 to measure mitochondrial membrane potential (

).

Exposure: Treat C. albicans protoplasts with CPP-3OL (2x MIC) for 2 hours.

Analysis: Flow cytometry. A decrease in fluorescence intensity compared to control indicates

membrane depolarization (uncoupling).

Visualizing the Validation Logic
Diagram 1: The Validation Workflow
This flowchart outlines the decision matrix for validating the scaffold from synthesis to

mechanism confirmation.
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(CPP-3OL)
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Zone > 10mm
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Toxic (Modify C5-Cl)
Mechanism of Action
(Mitochondrial/ROS)

Selectivity Index > 10

Click to download full resolution via product page

Caption: Systematic workflow for validating CPP-3OL, emphasizing the "Go/No-Go" decision

points at MIC and Toxicity stages.

Diagram 2: Putative Mechanism of Action Comparison
Contrasting the specific pathway interference of Azoles vs. the Pyridazinone scaffold.
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Caption: Mechanistic divergence: Azoles target membrane synthesis, while CPP-3OL targets

mitochondrial bioenergetics.

Representative Data Interpretation
When analyzing your experimental data, use these benchmarks to categorize the potency of

CPP-3OL.
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Assay Result Range Interpretation

MIC (Candida) µg/mL

Potent: Comparable to

Fluconazole in sensitive

strains.

µg/mL

Moderate: Typical for

unoptimized scaffolds; requires

N2-substitution.

µg/mL
Inactive: Re-evaluate solubility

or synthesis.

MIC (Fusarium) µg/mL

High Value: Superior to many

azoles; indicates

agricultural/clinical potential.

Time-Kill Log reduction > 3
Fungicidal: Preferred for

immunocompromised hosts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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